Cas no 123776-29-4 (Cyclohexanone, 3-(3-hydroxy-2,2-dimethylpropyl)-)

• Product Name: Cyclohexanone, 3-(3-hydroxy-2,2-dimethylpropyl)-
• CAS No: 123776-29-4
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 1216262
• PubChem ID: 15625737
• Update Time: 2025-04-20

Cyclohexanone, 3-(3-hydroxy-2,2-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 3-(3-hydroxy-2,2-dimethylpropyl)-
• 3-(3-hydroxy-2,2-dimethylpropyl)cyclohexan-1-one
• DTXSID70575977
• 123776-29-4

• Inchi： 1S/C11H20O2/c1-11(2,8-12)7-9-4-3-5-10(13)6-9/h9,12H,3-8H2,1-2H3
• InChI Key： LVDVWNVBXPNOBQ-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1CC(CCC1)=O

Computed Properties

• Exact Mass: 184.1464
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3